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Compound of Interest

Compound Name: WU-07047

Cat. No.: B15575446

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
and biological activity of WU-07047, a novel small molecule inhibitor of the Gag/11 subfamily of
G proteins. As a simplified analog of the well-characterized natural product YM-254890, WU-
07047 presents a valuable tool for investigating Gg-mediated signaling pathways in various
physiological and pathological contexts.

Chemical Structure and Properties

WU-07047 is a synthetic small molecule designed as a simplified analog of the potent and
selective Gag/11 inhibitor, YM-254890.[1][2] The design of WU-07047 involved replacing the
two peptide-based linkers of YM-254890 with hydrocarbon chains, which allows for a more
convergent and potentially more scalable synthetic approach.[1][2]
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Property Value Reference

(R)-1-((3S,15R,18S,E)-18-
Acetamido-15-benzyl-
2,5,14,17-tetraoxo-1,16-dioxa-
IUPAC Name 4,13-diazacyclohenicos-19-en-  [3]
3-yl)-2-methylpropyl (2S,3R)-2-
acetamido-3-hydroxy-4-

methylpentanoate
CAS Number 1702378-78-6 [3]
Chemical Formula C38H56N4011 [3]
Molecular Weight 744.88 g/mol [3]
Exact Mass 744.3946 [3]

Mechanism of Action

As an analog of YM-254890, WU-07047 is expected to share the same mechanism of action,
which is the selective inhibition of the Gag/11 subfamily of G proteins.[1][2] YM-254890
functions as a non-competitive inhibitor by binding to a hydrophobic pocket on the Gaq subunit.
[4] This binding event stabilizes the GDP-bound (inactive) conformation of Gaq, thereby
preventing the exchange of GDP for GTP, which is a critical step in G protein activation.[4][5]
By locking Gaq in its inactive state, YM-254890 and its analogs effectively uncouple Gg-
coupled G protein-coupled receptors (GPCRs) from their downstream signaling pathways.[5][6]

The following diagram illustrates the canonical Gaq signaling pathway and the inhibitory action
of WU-07047.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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